An In-Depth Technical Guide to Ethyl 3-amino-6-methylpicolinate
An In-Depth Technical Guide to Ethyl 3-amino-6-methylpicolinate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Ethyl 3-amino-6-methylpicolinate, a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. This document outlines its chemical and physical properties, a detailed synthesis protocol, and discusses its potential biological significance based on related compounds.
Core Chemical and Physical Properties
Ethyl 3-amino-6-methylpicolinate is a fine chemical intermediate. Its fundamental properties are summarized in the tables below, providing a quick reference for laboratory use.
Table 1: Chemical Identification
| Identifier | Value |
| CAS Number | 908832-89-3[1] |
| Molecular Formula | C₉H₁₂N₂O₂[1] |
| Molecular Weight | 180.20 g/mol [1] |
| Canonical SMILES | CCOC(=O)c1c(n(c(c1)C)C)N |
Table 2: Physical and Chemical Properties
| Property | Value |
| Melting Point | 40-44 °C |
| Boiling Point | 208-209 °C |
| Appearance | Yellowish crystalline solid |
| Solubility | No specific data available. Expected to be soluble in organic solvents like ethanol, methanol, and dichloromethane. |
Synthesis of Ethyl 3-amino-6-methylpicolinate
Experimental Workflow for Synthesis
Caption: A potential multi-step synthesis pathway for Ethyl 3-amino-6-methylpicolinate.
Detailed Experimental Protocol (Adapted)
Step 1: Nitration of 2-chloro-6-methylpyridine
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In a round-bottom flask, 2-chloro-6-methylpyridine is slowly added to a mixture of concentrated nitric acid and sulfuric acid at a low temperature (0-5 °C).
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The reaction mixture is stirred for several hours and then carefully poured onto ice.
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The resulting precipitate, 2-chloro-3-nitro-6-methylpyridine, is filtered, washed with water, and dried.
Step 2: Cyanation of 2-chloro-3-nitro-6-methylpyridine
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The nitrated intermediate is reacted with sodium cyanide in a suitable solvent such as dimethyl sulfoxide (DMSO).
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The reaction is heated to facilitate the nucleophilic substitution of the chloro group with a cyano group, yielding 2-cyano-3-nitro-6-methylpyridine.
Step 3: Hydrolysis of the Nitrile
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The resulting nitrile is hydrolyzed under acidic conditions (e.g., aqueous HCl) to convert the cyano group into a carboxylic acid, forming 3-nitro-6-methylpicolinic acid.
Step 4: Esterification of the Carboxylic Acid
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The carboxylic acid is then esterified using ethanol in the presence of a catalytic amount of a strong acid like sulfuric acid (Fischer esterification).
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This step yields ethyl 3-nitro-6-methylpicolinate.
Step 5: Reduction of the Nitro Group
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The final step involves the reduction of the nitro group to an amino group. This can be achieved through catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst.
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The reaction results in the final product, Ethyl 3-amino-6-methylpicolinate.
Purification: The final product would typically be purified by column chromatography on silica gel.
Biological Activity and Potential Applications
Currently, there is no specific information in the scientific literature detailing the biological activity or signaling pathway interactions of Ethyl 3-amino-6-methylpicolinate. However, the aminopicolinate scaffold is a recognized pharmacophore present in various biologically active molecules.
Derivatives of aminopicolinic acid have been investigated for a range of therapeutic applications, including as herbicides and, more recently, in drug discovery for their potential as anticancer and antimicrobial agents. The biological activities of these related compounds suggest that Ethyl 3-amino-6-methylpicolinate could be a valuable building block for the synthesis of novel therapeutic agents.
Generalized Signaling Pathway for Related Bioactive Pyridine Derivatives
The diagram below illustrates a generalized signaling pathway that could be targeted by bioactive pyridine derivatives, based on the known mechanisms of similar compounds which often involve the inhibition of protein kinases.
Caption: A generalized kinase signaling pathway potentially targeted by aminopicolinate derivatives.
Research Applications:
Given its structure, Ethyl 3-amino-6-methylpicolinate is a prime candidate for use in:
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Fragment-Based Drug Discovery (FBDD): As a small, functionalized molecule, it can be used to screen for binding to biological targets.
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Combinatorial Chemistry: It serves as a versatile scaffold for the synthesis of libraries of related compounds to be tested for various biological activities.
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Medicinal Chemistry Programs: It can be incorporated into larger molecules to modulate their physicochemical properties and biological activity.
Conclusion
Ethyl 3-amino-6-methylpicolinate is a chemical intermediate with established physical and chemical properties. While specific biological data for this compound is not yet available, its structural similarity to known bioactive molecules makes it a compound of significant interest for further research and development in the pharmaceutical and agrochemical industries. The synthesis protocol provided herein offers a practical starting point for its laboratory preparation. Future studies are warranted to elucidate its specific biological activities and potential therapeutic applications.
